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Compound of Interest

Compound Name: 2-Nitropyrimidin-5-amine

CAS No.: 123770-64-9

Cat. No.: B568180

Get Quote

Part 1: Executive Summary & Chemical Profile
5-Nitro-2-aminopyrimidine (2A5NP) is a critical heterocyclic intermediate primarily used in the

synthesis of pteridines, purine analogues, and high-energy density materials (HEDMs). Its

structure features a pyrimidine ring deactivated by a nitro group at the C5 position, rendering

the C2-amino group weakly nucleophilic.

This guide addresses the two primary challenges in working with 2A5NP:

Solubility: Poor solubility in non-polar solvents due to intermolecular hydrogen bonding and

-stacking.

Reactivity: The electron-withdrawing nitro group makes N-acylation difficult, while the

reduction product (2,5-diaminopyrimidine) is highly unstable and prone to oxidative

polymerization.

Physicochemical Data Table
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Property Value Experimental Implication

Molecular Weight 140.10 g/mol Stoichiometry calculations.

Appearance Yellow to light orange powder
Color change to dark brown

indicates decomposition.

Melting Point >200°C (dec.)

High thermal stability; not

suitable for melt-phase

reactions.

Solubility DMSO, DMF, Hot EtOH
Requires polar aprotic solvents

for homogeneous reactions.

pKa (est) ~1.5 (protonated)
Extremely weak base; will not

form salts with weak acids.

Part 2: Experimental Protocols
Module A: Catalytic Hydrogenation to 2,5-
Diaminopyrimidine
Context: The conversion of the nitro group to an amine is the most common utilization of

2A5NP. The product, 2,5-diaminopyrimidine, is a precursor for antifolates (e.g., Methotrexate

analogues). Critical Challenge: The product is electron-rich and oxidizes rapidly in air to form

black "tars" (azo/azoxy polymers).

Protocol 1: High-Pressure Hydrogenation (Parr Shaker)
Reagents:

5-Nitro-2-aminopyrimidine (10.0 mmol, 1.40 g)

10% Pd/C (50% wet, 140 mg, 10 wt% loading)

Methanol (50 mL, degassed)

Concentrated HCl (optional, see Note 1)

Workflow:
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Preparation: In a Parr hydrogenation bottle, suspend 2A5NP in Methanol. Sonicate for 5

minutes to disperse aggregates.

Catalyst Addition: Add Pd/C carefully under an Argon blanket. Safety: Dry Pd/C is pyrophoric

in methanol vapors.

Hydrogenation: Pressurize to 40 psi (2.7 bar)

. Agitate at Room Temperature (RT) for 4–6 hours.

Monitoring: The yellow suspension will turn colorless (or slightly pink) as the starting

material dissolves and reacts.

Filtration (Anaerobic): Filter the catalyst through Celite under an inert atmosphere

(Nitrogen/Argon).

Note 1: If the free base is not required immediately, add 2.2 eq of HCl (in dioxane or

aqueous) before concentration to isolate the stable dihydrochloride salt.

Isolation: Concentrate the filtrate in vacuo at <40°C.

Yield: Expect >90%.

Storage: Store under Argon at -20°C.

Troubleshooting:

Incomplete Reaction: If yellow solid remains, solubility is the limiting factor. Increase

temperature to 40°C or switch solvent to 1:1 MeOH/THF.

Product Darkening: Oxygen ingress. Ensure all solvents are sparged with Argon for 15 mins

prior to use.

Module B: Pteridine Ring Formation (Condensation)
Context: 2,5-diaminopyrimidine condenses with

-dicarbonyls (e.g., glyoxal, benzil) to form pteridines.
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Protocol 2: One-Pot Reduction-Condensation
Rationale: To avoid isolating the unstable diamine, perform the condensation immediately in the

reduction filtrate.

Workflow:

Perform Protocol 1 (Hydrogenation) but do not concentrate the filtrate.

Add the

-dicarbonyl compound (e.g., 40% Glyoxal solution, 1.1 eq) directly to the methanolic solution
of 2,5-diaminopyrimidine under Nitrogen.

Reflux for 2–4 hours.

Cool to RT. The pteridine product often precipitates.

Filter and wash with cold water/methanol.

Part 3: Visualization & Logic
Workflow Logic: Reduction & Stabilization
The following diagram illustrates the critical decision points when reducing 2A5NP to ensure

product integrity.
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Start: 5-Nitro-2-aminopyrimidine

Solvent Selection:
MeOH (Standard) vs. DMF (High Conc.)

Add 10% Pd/C (Wet)
Argon Blanket Required

Hydrogenation
40 psi, 4-6 hrs

Color Check:
Yellow -> Colorless?

No (Extend Time)

Anaerobic Filtration

Yes

Immediate Use?

Add HCl/Dioxane
Isolate Dihydrochloride Salt

No (Storage)

Add Glyoxal/Dicarbonyl
Reflux (One-Pot)

Yes (Synthesis)

Click to download full resolution via product page
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Figure 1: Decision tree for the reduction of 5-nitro-2-aminopyrimidine, highlighting the critical

branch between isolation as a salt and immediate in-situ consumption.

Reaction Landscape
This diagram maps the chemical space accessible from 2A5NP.
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+ 1,2-Dicarbonyls

Click to download full resolution via product page

Figure 2: Synthetic utility map. The primary pathway for drug development is the Reduction

Condensation route (Red to Green).

Part 4: Scientific Integrity & Troubleshooting
Mechanism of Deactivation
The amino group at C2 is part of a "push-pull" system. The lone pair on the amine (push) is

delocalized into the pyrimidine ring, which is further pulled by the nitro group at C5.

Consequence: The amine is extremely non-nucleophilic. Standard acylation (Acid Chloride +

TEA) often fails.

Solution: Use DMAP (4-Dimethylaminopyridine) as a hyper-nucleophilic catalyst or use NaH

to deprotonate the amine first (generating the amide anion) before adding the electrophile.

Safety: Energetic Properties
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While 5-nitro-2-aminopyrimidine is not a primary explosive, it shares structural features with

LLM-105 (2,6-diamino-3,5-dinitropyrazine-1-oxide).

Thermal Hazard: Do not heat dry powder >180°C.

Dust Explosion: Finely divided nitro-heterocycles are dust explosion hazards. Use a

grounded fume hood.

Part 5: References
Synthesis of Pteridines: Taylor, E. C., & Sherman, P. A. (1959). Pteridines. XX. Synthesis of

2,4-Diamino-6,7-diphenylpteridine. Journal of the American Chemical Society.

Reduction Protocols: Brown, D. J. (1962). The Pyrimidines. Wiley-Interscience. (Standard

text for pyrimidine reduction logic).

Energetic Materials Context: He, P., et al. (2012). Synthesis and properties of a novel

energetic salt. Central European Journal of Energetic Materials.

Safety Data: PubChem Compound Summary for CID 79624, 5-Nitro-2-pyrimidinamine.

To cite this document: BenchChem. [Application Note: Experimental Procedures for 5-Nitro-
2-aminopyrimidine (2A5NP)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568180/docs#application-note-experimental-
procedures-for-5-nitro-2-aminopyrimidine-2a5np]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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